Cas no 152584-38-8 (3-((2-Morpholinoethyl)amino)-7H-benzo[de]benzo[4,5]imidazo[2,1-a]isoquinolin-7-one)

• Product Name: 3-((2-Morpholinoethyl)amino)-7H-benzo[de]benzo[4,5]imidazo[2,1-a]isoquinolin-7-one
• CAS No: 152584-38-8
• MF: C₂₄H₂₂N₄O₂
• MW: 398.4571
• CID: 5082258
• Update Time: 2025-07-16

3-((2-Morpholinoethyl)amino)-7H-benzo[de]benzo[4,5]imidazo[2,1-a]isoquinolin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-((2-Morpholinoethyl)amino)-7H-benzo[de]benzo[4,5]imidazo[2,1-a]isoquinolin-7-one

• Inchi： 1S/C24H22N4O2/c29-24-18-5-3-4-16-19(25-10-11-27-12-14-30-15-13-27)9-8-17(22(16)18)23-26-20-6-1-2-7-21(20)28(23)24/h1-9,25H,10-15H2
• InChI Key： JQDZUSDVVHXANW-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C([H])([H])C([H])([H])N([H])C1C([H])=C([H])C2C3=NC4=C([H])C([H])=C([H])C([H])=C4N3C(C3=C([H])C([H])=C([H])C=1C=23)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 639
• XLogP3: 3.6
• Topological Polar Surface Area: 59.4

Additional information on 3-((2-Morpholinoethyl)amino)-7H-benzo[de]benzo[4,5]imidazo[2,1-a]isoquinolin-7-one

Introduction to 3-((2-Morpholinoethyl)amino)-7H-benzo[de]benzo[4,5]imidazo[2,1-a]isoquinolin-7-one and Its CAS No. 152584-38-8

The compound 3-((2-Morpholinoethyl)amino)-7H-benzo[de]benzo[4,5]imidazo[2,1-a]isoquinolin-7-one, identified by the CAS number 152584-38-8, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural framework and potential biological activities. The presence of multiple fused rings, including imidazo[2,1-a]isoquinoline and benzo[de]benzo structures, suggests a high degree of complexity and specificity that may contribute to its pharmacological properties.

Recent studies have highlighted the importance of such complex scaffolds in the development of novel therapeutic agents. The 3-((2-Morpholinoethyl)amino) substituent introduces a morpholine moiety, which is known for its ability to enhance solubility and bioavailability while maintaining favorable pharmacokinetic profiles. This modification is particularly relevant in the context of drug design, where optimizing molecular properties is crucial for achieving effective therapeutic outcomes.

The benzo[de]benzo core in 3-((2-Morpholinoethyl)amino)-7H-benzo[de]benzo[4,5]imidazo[2,1-a]isoquinolin-7-one is a hallmark of molecules with potential antimicrobial and anti-inflammatory activities. Structural analogs of this class have been extensively studied for their ability to interact with biological targets at the molecular level. The imidazo[2,1-a]isoquinoline ring system is particularly noteworthy, as it has been implicated in various pharmacological mechanisms, including inhibition of kinases and modulation of transcription factors.

Current research in medicinal chemistry increasingly emphasizes the synthesis of multifunctional molecules capable of addressing multiple disease pathways simultaneously. The compound in question exemplifies this trend, as its intricate structure may enable it to exhibit a range of biological activities. For instance, preliminary studies suggest that derivatives of this scaffold could possess properties relevant to oncology, neurology, and immunology.

The CAS number 152584-38-8 serves as a unique identifier for this compound, facilitating its recognition in scientific literature and patent databases. This standardized nomenclature ensures consistency across different research contexts and aids in the dissemination of information about its synthesis, characterization, and potential applications. The systematic naming convention also supports regulatory compliance and intellectual property management.

In terms of synthetic methodologies, the preparation of 3-((2-Morpholinoethyl)amino)-7H-benzo[de]benzo[4,5]imidazo[2,1-a]isoquinolin-7-one involves multi-step organic transformations that require precise control over reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex fused ring system efficiently. These synthetic strategies are critical for producing high-purity compounds suitable for preclinical and clinical investigations.

The pharmacological evaluation of this compound has revealed promising results in vitro. Initial assays indicate that it may exhibit inhibitory effects on certain enzymes and receptors implicated in diseases such as cancer and inflammation. However, further research is necessary to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into tangible medical benefits.

One notable aspect of modern drug discovery is the integration of computational tools to predict biological activity and optimize molecular design. Molecular modeling studies have been conducted on 3-((2-Morpholinoethyl)amino)-7H-benzo[de]benzo[4,5]imidazo[2,1-a]isoquinolin-7-one, providing insights into its binding interactions with potential targets. These simulations help guide experimental efforts by identifying key structural features that can be modified to enhance efficacy or selectivity.

The future prospects for this compound are promising, given its unique structural features and preliminary biological data. Ongoing research aims to explore its suitability for clinical development by conducting more comprehensive pharmacokinetic studies and toxicity assessments. Additionally, efforts are underway to develop novel derivatives with improved pharmacological profiles through rational drug design approaches.

In conclusion,3-((2-Morpholinoethyl)amino)-7H-benzo[de]benzo[4,5]imidazo[2,1-a]isoquinolin-7-one (CAS No. 152584-38-8) represents a significant contribution to the field of medicinal chemistry. Its complex structure and potential biological activities make it a valuable candidate for further investigation in therapeutic development. As research progresses,this compoundand its derivatives hold promise for addressing unmet medical needs across multiple disease areas.